N',N',4-trimethylbenzenesulfonohydrazide

• IUPAC Name: N',N',4-trimethylbenzenesulfonohydrazide
• InChI: InChI=1S/C9H14N2O2S/c1-8-4-6-9(7-5-8)14(12,13)10-11(2)3/h4-7,10H,1-3H3
• InChI Key: ZGKOFNKFGIVSDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN(C)C
• Molecular Formula: C9H14N2O2S
• Molecular Weight: 214.29 g/mol
• CAS RN: 53153-59-6

Description

The compound "N',N',4-trimethylbenzenesulfonohydrazide" is closely related to a class of compounds that have been studied for their utility in various chemical syntheses and biological activities. While the exact compound is not directly mentioned in the provided papers, similar compounds such as 4-methylbenzenesulfonohydrazide and its derivatives have been synthesized and evaluated for their potential applications in medicinal chemistry and as intermediates in organic synthesis .

Synthesis Analysis

The synthesis of related compounds involves the condensation of 4-methylbenzenesulfonohydrazide with aromatic carbonyl compounds, which can be facilitated by polystyrene sulfonic acid in an aqueous medium . Additionally, the preparation of o-Nitrobenzenesulfonylhydrazide (NBSH), a reagent that shares a functional group with the compound of interest, has been described. NBSH is synthesized to be used in Mitsunobu displacement reactions, which are mild and suitable for substrates with sensitive functional groups .

Molecular Structure Analysis

The molecular structure of compounds similar to "N',N',4-trimethylbenzenesulfonohydrazide" has been characterized using spectroscopic and crystallographic methods. For instance, the crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide, a related sulfonamide, was determined by single-crystal X-ray diffraction, revealing an orthorhombic space group and specific cell parameters . This suggests that similar analytical techniques could be applied to determine the molecular structure of "N',N',4-trimethylbenzenesulfonohydrazide".

Chemical Reactions Analysis

The chemical reactivity of related sulfonohydrazide compounds has been explored in the context of peptide synthesis and the synthesis of biologically active heterocycles. The 4-nitrobenzenesulfonamido group, for example, has been used as a protecting/activating system for the carboxyl function in peptide synthesis, allowing for the coupling of amino acids or peptides in both the C → N and N → C directions . This indicates that "N',N',4-trimethylbenzenesulfonohydrazide" could potentially be involved in similar chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of sulfonohydrazide derivatives are influenced by their molecular structure. For instance, the crystallographic study of N-allyl-N-benzyl-4-methylbenzenesulfonamide provides insights into its density and hydrogen bonding patterns . Similarly, the study of N-(4-Fluorobenzoyl)-3,4,5-trimethoxybenzohydrazide monohydrate reveals the dihedral angles between aromatic rings and the presence of intermolecular hydrogen bonds, which contribute to the formation of a supramolecular structure . These properties are crucial for understanding the solubility, stability, and reactivity of "N',N',4-trimethylbenzenesulfonohydrazide" and its derivatives.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

N',N',4-trimethylbenzenesulfonohydrazide and its derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds show potential in antimycobacterial, antibacterial, and antifungal activities, making them valuable in the development of new antimicrobial agents (Ghiya & Joshi, 2016).

Ring Halogenations and Catalytic Applications

The compound has been utilized in ring halogenation processes of polyalkylbenzenes. This demonstrates its utility in organic synthesis, particularly in the preparation of halogenated compounds which are important in various chemical industries (Bovonsombat & Mcnelis, 1993).

Crystallographic Studies

Crystallographic studies of N',N',4-trimethylbenzenesulfonohydrazide have contributed to a deeper understanding of its molecular structure. These studies provide insights into intermolecular interactions and hydrogen bonding, which are crucial for designing materials with desired properties (Roy & Nangia, 2007).

Reagent for Organic Synthesis

N',N',4-trimethylbenzenesulfonohydrazide-related compounds have been shown to be valuable reagents in the synthesis of various organic molecules. This includes applications in the synthesis of allenes, allylic alcohols, and deoxygenation of alcohols, underlining its importance in organic chemistry (Myers, Zheng, & Movassaghi, 1997).

Corrosion Inhibition

Studies have also explored the use of sulfonohydrazide derivatives as corrosion inhibitors for metals. This application is particularly relevant in industries where metal preservation is critical (Ichchou et al., 2019).

Nonlinear Optical Properties

Research into N',N',4-trimethylbenzenesulfonohydrazide derivatives has revealed their potential in nonlinear optical applications. This includes investigations into their electronic structure and third-order nonlinear optical properties, which are important for the development of new optical materials (Sasikala et al., 2017).